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Compound of Interest

Compound Name: (11Z)-Tetradecenoyl-CoA

Cat. No.: B15600201 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized biochemicals like (11Z)-Tetradecenoyl-CoA is a critical component of

laboratory safety and operational integrity. While a specific Safety Data Sheet (SDS) for (11Z)-
Tetradecenoyl-CoA is not readily available, this guide provides essential, immediate safety

and logistical information based on the properties of structurally similar compounds and

general laboratory best practices. This information is intended to supplement, not replace,

institution-specific safety protocols.

General Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle (11Z)-Tetradecenoyl-CoA
with standard laboratory precautions. This includes wearing appropriate personal protective

equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be conducted in

a well-ventilated area, preferably within a fume hood, to minimize inhalation exposure.

Quantitative Data on Structurally Related
Compounds
To provide a framework for understanding the potential physical and chemical properties of

(11Z)-Tetradecenoyl-CoA, the following table summarizes data for related long-chain fatty

acids and their derivatives. It is important to note that these are representative examples and

the specific properties of (11Z)-Tetradecenoyl-CoA may vary.
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Property
Myristic Acid
(Tetradecanoic Acid)

Tetradecanol

CAS Number 544-63-8 112-72-1

Physical State Solid[1] Solid

Appearance White[1] White

Melting Point 50 - 57 °C / 122 - 134.6 °F[1] 38 - 41 °C

Boiling Point
326 °C / 618.8 °F @ 760

mmHg[1]
263.4 °C

Flash Point > 110 °C / > 230 °F[1] 135 °C

Step-by-Step Disposal Protocol
The following procedure outlines a recommended course of action for the disposal of small

quantities of (11Z)-Tetradecenoyl-CoA typically used in a laboratory setting. This protocol is

based on the assumption that the compound is not classified as a hazardous substance.

However, it is crucial to consult your institution's environmental health and safety (EHS)

department for specific guidance.

1. Initial Assessment and Decontamination:

Assess the quantity: Determine the amount of waste to be disposed of.
Decontaminate containers: Triple rinse the original container with a suitable solvent (e.g.,
ethanol or a detergent solution). The rinsate should be collected and disposed of as chemical
waste.

2. Waste Segregation and Collection:

Solid Waste: If the compound is in a solid form, it should be collected in a clearly labeled,
sealed container designated for non-hazardous chemical waste.
Liquid Waste: If the compound is in a solution, it should be collected in a labeled, sealed
container for non-hazardous liquid chemical waste. Do not mix with other waste streams
unless explicitly permitted by your institution's EHS guidelines.

3. Labeling and Storage:
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Clear Labeling: The waste container must be clearly labeled with the full chemical name: "
(11Z)-Tetradecenoyl-CoA".
Secure Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials, pending collection by your institution's waste management service.

4. Final Disposal:

Institutional Procedures: Follow your institution's established procedures for the final pickup
and disposal of chemical waste. This may involve completing a waste manifest or scheduling
a pickup with the EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (11Z)-
Tetradecenoyl-CoA.
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Caption: Disposal decision workflow for (11Z)-Tetradecenoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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